Cas no 1805539-45-0 (3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxamide)

• Product Name: 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxamide
• CAS No: 1805539-45-0
• MF: C₇H₄F₂IN₃O₃
• MW: 343.026240348816
• CID: 4804433
• Update Time: 2025-06-08

3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxamide

• Inchi： 1S/C7H4F2IN3O3/c8-6(9)4-2(10)1-3(13(15)16)12-5(4)7(11)14/h1,6H,(H2,11,14)
• InChI Key： OZJNVLSKYWPYPS-UHFFFAOYSA-N
• SMILES： IC1C=C([N+](=O)[O-])N=C(C(N)=O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.5
• Topological Polar Surface Area: 102

Additional information on 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxamide

Introduction to 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxamide (CAS No. 1805539-45-0)

3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxamide (CAS No. 1805539-45-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, including a difluoromethyl group, an iodo substituent, and a nitro group on a pyridine core, presents a rich framework for synthetic modifications and biological evaluations. The presence of these functional groups not only enhances its reactivity but also opens up diverse possibilities for its application in drug discovery and material science.

The difluoromethyl group is particularly noteworthy due to its ability to modulate the metabolic stability and binding affinity of molecules. In medicinal chemistry, such groups are often incorporated to improve pharmacokinetic properties, such as reducing susceptibility to enzymatic degradation. The iodo substituent on the pyridine ring serves as an excellent handle for further functionalization via cross-coupling reactions, which are pivotal in constructing complex molecular architectures. Additionally, the nitro group can be reduced to an amine or converted into other nitrogen-containing heterocycles, providing versatile pathways for derivatization.

Recent advancements in the synthesis of heterocyclic compounds have highlighted the utility of 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxamide as a key intermediate in the development of novel therapeutic agents. For instance, researchers have leveraged its scaffold to design inhibitors targeting various biological pathways. One notable area of interest has been its application in the synthesis of kinase inhibitors, where the combination of electron-withdrawing groups like the nitro and iodo substituents enhances binding interactions with protein targets. These findings align with broader trends in drug discovery, where pyridine derivatives continue to be privileged scaffolds due to their favorable pharmacokinetic profiles and ease of structural diversification.

The agrochemical sector has also explored the potential of this compound. Its structural motifs are reminiscent of known bioactive molecules that exhibit herbicidal or pesticidal properties. By modifying its functional groups, scientists have been able to generate novel compounds with improved efficacy and environmental safety profiles. The incorporation of fluorine atoms, in particular, has been shown to enhance the bioactivity and stability of agrochemicals against degradation processes in soil and water.

In terms of synthetic methodologies, 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxamide exemplifies the elegance of modern synthetic organic chemistry. Recent publications have demonstrated efficient synthetic routes that utilize palladium-catalyzed cross-coupling reactions to introduce additional functional groups at specific positions on the pyridine ring. These strategies have enabled the rapid construction of libraries of derivatives for high-throughput screening, a cornerstone of modern drug discovery pipelines.

The compound's relevance extends beyond pharmaceuticals and agrochemicals into materials science. For example, its ability to participate in metal coordination complexes has been exploited in the design of luminescent materials and catalysts. The presence of both electron-withdrawing (nitro) and electron-donating (difluoromethyl) groups allows for fine-tuning of electronic properties, making it a candidate for applications in organic electronics and optoelectronic devices.

From a regulatory perspective, 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxamide benefits from being synthesized under controlled conditions that minimize hazardous byproducts. This aligns with global trends toward green chemistry principles, where sustainable synthetic routes are prioritized alongside efficacy and cost-effectiveness. The compound's structure does not immediately suggest any toxicological concerns upon initial inspection; however, thorough characterization under various conditions remains essential before large-scale applications.

The future prospects for this compound are promising, given its versatility as a building block. As research continues to uncover new synthetic pathways and biological activities, it is likely that 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxamide will find even broader utility across multiple domains. Collaborative efforts between academia and industry will be crucial in translating these laboratory findings into practical applications that benefit society.